Cas no 850197-50-1 (tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate
• CAS No: 850197-50-1
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• CID: 3405746
• PubChem ID: 23134581
• Update Time: 2025-10-16

tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [1-(4-BROMOPHENYL)CYCLOPENTYL]-, 1,1-DIMETHYLETHYL ESTER
• TERT-BUTYL (1-(4-BROMOPHENYL)CYCLOPENTYL)CARBAMATE
• 1,1-DimethylethylN-[1-(4-bromophenyl)cyclopentyl]carbamate
• tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate
• SCHEMBL1141296
• 850197-50-1
• tert-butyl N-[1-(4-bromophenyl)cyclopentyl]carbamate
• EN300-12706518
• TERT-BUTYL(1-(4-BROMOPHENYL)CYCLOPENTYL)CARBAMATE
• DB-173294

• Inchi： 1S/C16H22BrNO2/c1-15(2,3)20-14(19)18-16(10-4-5-11-16)12-6-8-13(17)9-7-12/h6-9H,4-5,10-11H2,1-3H3,(H,18,19)
• InChI Key： CUMQTXYCRBJKTE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C2=CC=C(Br)C=C2)CCCC1

Computed Properties

• Exact Mass: 339.08339Da
• Monoisotopic Mass: 339.08339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate

tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate: A Promising Compound in Medicinal Chemistry and Drug Discovery

tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate, with the CAS number 850197-50-1, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anticonvulsant, antihypertensive, and antidiabetic properties. The molecular framework of tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate combines a cyclopentyl ring with a bromophenyl substituent, creating a versatile scaffold for further functionalization. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it a valuable intermediate in drug discovery programs targeting various disease states.

The structural design of tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate is particularly noteworthy for its ability to modulate receptor interactions. The cyclopentyl ring, a five-membered cyclic structure, provides steric and electronic advantages that enhance the compound's binding affinity to target proteins. The bromophenyl group, positioned at the para position relative to the cyclopentyl ring, introduces significant electrophilic and hydrophobic characteristics. This combination of functional groups allows the molecule to engage in multiple non-covalent interactions, such as hydrogen bonding and π-π stacking, which are critical for its biological activity. Researchers have recently demonstrated that the introduction of bromine atoms in aromatic rings can significantly alter the pharmacokinetic profile of carbamate derivatives, as highlighted in a 2023 study published in Journal of Medicinal Chemistry.

Recent studies have focused on the synthesis of tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate using catalytic methods to improve yield and reduce environmental impact. A 2024 paper in Organic & Biomolecular Chemistry reported the successful application of transition-metal-catalyzed cross-coupling reactions to prepare this compound with high stereoselectivity. This approach not only streamlines the synthetic pathway but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The ability to control stereochemistry is particularly important for pharmaceutical applications, as the spatial arrangement of functional groups can significantly influence the compound's biological activity and toxicity.

The pharmacological potential of tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate has been explored in several preclinical studies. In a 2023 investigation published in Drug Discovery Today, researchers evaluated its anticonvulsant properties using in vitro and in vivo models. The compound demonstrated significant efficacy in reducing seizure activity in neuronal cultures, suggesting its potential as an antiepileptic agent. Furthermore, its ability to modulate ion channels, such as voltage-gated sodium channels, was highlighted as a key mechanism of action. These findings are particularly relevant given the growing need for novel therapies in neurodegenerative disorders, where traditional anticonvulsants often exhibit limited efficacy.

Another area of interest is the application of tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate in the development of antidiabetic agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its effects on glucose metabolism in pancreatic beta-cells. The compound was found to enhance insulin secretion and improve glucose tolerance in experimental models, suggesting its potential as a therapeutic agent for type 2 diabetes. The mechanism of action appears to involve the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. These results underscore the versatility of carbamate derivatives in targeting metabolic disorders.

From a synthetic perspective, the preparation of tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate involves a series of well-established reactions, including nucleophilic substitution and coupling reactions. A 2023 review in Chemical Reviews emphasized the importance of protecting groups, such as the tert-butyl group, in preventing unwanted side reactions during the synthesis of complex molecules. The tert-butyl group not only facilitates the isolation of intermediates but also enhances the stability of the compound under reaction conditions. This synthetic strategy is particularly advantageous for large-scale production, which is essential for pharmaceutical applications.

Despite its promising properties, the development of tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate as a therapeutic agent requires further investigation into its safety profile. A 2024 preclinical study in Toxicological Sciences evaluated the toxicity of the compound in mammalian cells and found that it exhibited low cytotoxicity at concentrations relevant to therapeutic use. However, long-term studies are needed to assess potential adverse effects, particularly in the context of chronic administration. These findings highlight the importance of rigorous safety evaluations before advancing the compound to clinical trials.

Recent advancements in computational chemistry have also contributed to the understanding of tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate's molecular behavior. Molecular docking studies have predicted its interactions with various protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. A 2023 paper in Journal of Chemical Information and Modeling used machine learning algorithms to predict the compound's binding affinity, providing insights into its potential therapeutic applications. These computational tools are invaluable for optimizing lead compounds and reducing the time required for drug discovery.

In conclusion, tert-butyl N-1-(4-bromophenyl)cyclopentylcarbamate represents a promising candidate in the field of medicinal chemistry, with potential applications in neurology and metabolic disorders. Its unique structural features, combined with recent advances in synthetic methods and computational modeling, position it as a valuable molecule for further exploration. Continued research into its pharmacological properties and safety profile will be critical in determining its role in future therapeutic strategies.